Cas no 16006-62-5 (9H-Purine,6-ethyl-9-b-D-ribofuranosyl-)

• Product Name: 9H-Purine,6-ethyl-9-b-D-ribofuranosyl-
• CAS No: 16006-62-5
• MF: C₁₂H₁₆N₄O₄
• MW: 280.279842376709
• CID: 236269
• PubChem ID: 351032
• Update Time: 2025-04-19

9H-Purine,6-ethyl-9-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine,6-ethyl-9-b-D-ribofuranosyl-
• 2-(6-ethylpurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• (2R,3R,4S,5R)-2-(6-ethylpurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• AC1L6XIB
• AGN-PC-00KVGX
• NSC518045
• Ribofuranosyl-6-aethylpurin
• 16006-62-5
• NSC-518045
• 9H-Purine, 6-ethyl-9-(beta-d-ribofuranosyl)-
• DTXSID80325783

• Inchi： 1S/C12H16N4O4/c1-2-6-8-11(14-4-13-6)16(5-15-8)12-10(19)9(18)7(3-17)20-12/h4-5,7,9-10,12,17-19H,2-3H2,1H3
• InChI Key： AGKGZTUSZIPPRS-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C=NC2C(CC)=NC=NC1=2)O)O

Computed Properties

• Exact Mass: 280.11728
• Monoisotopic Mass: 280.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 113.52
• LogP: -0.99980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides